Cas no 2229265-60-3 (tert-butyl N-3-(2-amino-3,3,3-trifluoropropyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-3-(2-amino-3,3,3-trifluoropropyl)-4-hydroxyphenylcarbamate
• CAS No: 2229265-60-3
• MF: C₁₄H₁₉F₃N₂O₃
• MW: 320.307474374771
• CID: 6242984
• PubChem ID: 165656329
• Update Time: 2025-06-26

tert-butyl N-3-(2-amino-3,3,3-trifluoropropyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-amino-3,3,3-trifluoropropyl)-4-hydroxyphenylcarbamate
• 2229265-60-3
• tert-butyl N-[3-(2-amino-3,3,3-trifluoropropyl)-4-hydroxyphenyl]carbamate
• EN300-1872573

• Inchi： 1S/C14H19F3N2O3/c1-13(2,3)22-12(21)19-9-4-5-10(20)8(6-9)7-11(18)14(15,16)17/h4-6,11,20H,7,18H2,1-3H3,(H,19,21)
• InChI Key： GNADZEILLMTWSA-UHFFFAOYSA-N
• SMILES： FC(C(CC1C(=CC=C(C=1)NC(=O)OC(C)(C)C)O)N)(F)F

Computed Properties

• Exact Mass: 320.13477696g/mol
• Monoisotopic Mass: 320.13477696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-3-(2-amino-3,3,3-trifluoropropyl)-4-hydroxyphenylcarbamate

Introduction to Tert-butyl N-3-(2-amino-3,3,3-trifluoropropyl)-4-hydroxyphenylcarbamate (CAS No. 2229265-60-3)

Tert-butyl N-3-(2-amino-3,3,3-trifluoropropyl)-4-hydroxyphenylcarbamate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2229265-60-3, represents a novel class of molecules with potential applications in medicinal chemistry and drug discovery. The unique structural features of this compound, including its tert-butyl group and the presence of a trifluoropropyl moiety, contribute to its distinctive chemical properties and reactivity.

The molecular structure of Tert-butyl N-3-(2-amino-3,3,3-trifluoropropyl)-4-hydroxyphenylcarbamate consists of a carbamate functional group attached to a phenolic ring. The presence of the 2-amino-3,3,3-trifluoropropyl side chain introduces both basic and lipophilic characteristics to the molecule, making it a versatile candidate for various biochemical interactions. This balance of polar and nonpolar regions enhances its solubility in both aqueous and organic solvents, facilitating its use in diverse experimental settings.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of the trifluoropropyl group in Tert-butyl N-3-(2-amino-3,3,3-trifluoropropyl)-4-hydroxyphenylcarbamate not only contributes to its lipophilicity but also influences its electronic properties, potentially enhancing its interaction with enzymes and receptors. This has made it a valuable scaffold for designing novel pharmacophores.

The carbamate functional group in this compound is known for its ability to form hydrogen bonds, which is crucial for stabilizing interactions with biological targets. The hydroxyl group on the phenolic ring further enhances its hydrogen bonding capacity, making it an effective ligand for proteins and nucleic acids. These features have positioned Tert-butyl N-3-(2-amino-3,3,3-trifluoropropyl)-4-hydroxyphenylcarbamate as a promising candidate for further investigation in drug discovery.

Recent studies have demonstrated the potential of this compound in modulating various biological pathways. For instance, researchers have explored its interactions with enzymes involved in inflammation and pain signaling. The unique combination of structural elements in Tert-butyl N-3-(2-amino-3,3,3-trifluoropropyl)-4-hydroxyphenylcarbamate has shown promise in inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators. These findings suggest that this compound could be developed into a novel therapeutic agent for treating inflammatory diseases.

In addition to its anti-inflammatory potential, Tert-butyl N-3-(2-amino-3,3,3-trifluoropropyl)-4-hydroxyphenylcarbamate has also been investigated for its role in cancer research. Preliminary studies indicate that it can interfere with critical signaling pathways involved in tumor growth and progression. The ability of this compound to disrupt these pathways without significant off-target effects makes it an attractive candidate for further development as an anticancer agent. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

The synthesis of Tert-butyl N-3-(2-amino-3,3,3-trifluoropropyl)-4-hydroxyphenylcarbamate involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the trifluoropropyl group necessitates specialized synthetic techniques to achieve regioselectivity and minimize unwanted side reactions. Advanced methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic profiles. The presence of fluorine atoms can enhance the bioavailability and metabolic stability of drugs, making them more effective in clinical settings. Tert-butyl N-3-(2-amino-3,3,3-trifluoropropyl)-4-hydroxyphenylcarbamate exemplifies this trend by incorporating multiple fluorine atoms into its structure. This modification not only improves its physicochemical properties but also enhances its potential as a drug candidate.

In conclusion, Tert-butyl N-3-(2-amino-3,3,3-trifluoropropyl)-4-hydroxyphenylcarbamate (CAS No. 2229265-60-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an effective scaffold for designing novel therapeutics targeting various diseases. Ongoing research continues to explore its applications in drug discovery and development, highlighting its importance as a valuable chemical entity in modern medicinal chemistry.